molecular formula C14H16N2O4 B8394128 7-methoxy-5-(tetrahydro-2H-pyran-4-yloxy)quinazolin-4(3H)-one

7-methoxy-5-(tetrahydro-2H-pyran-4-yloxy)quinazolin-4(3H)-one

Cat. No.: B8394128
M. Wt: 276.29 g/mol
InChI Key: DEFZUCSWNGOBBA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-methoxy-5-(tetrahydro-2H-pyran-4-yloxy)quinazolin-4(3H)-one is a useful research compound. Its molecular formula is C14H16N2O4 and its molecular weight is 276.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H16N2O4

Molecular Weight

276.29 g/mol

IUPAC Name

7-methoxy-5-(oxan-4-yloxy)-3H-quinazolin-4-one

InChI

InChI=1S/C14H16N2O4/c1-18-10-6-11-13(14(17)16-8-15-11)12(7-10)20-9-2-4-19-5-3-9/h6-9H,2-5H2,1H3,(H,15,16,17)

InChI Key

DEFZUCSWNGOBBA-UHFFFAOYSA-N

Canonical SMILES

COC1=CC2=C(C(=C1)OC3CCOCC3)C(=O)NC=N2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of (5-hydroxy-7-methoxy-4-oxoquinazolin-3(4H)-yl)methyl pivalate (2.50 g, 8.16 mmol), tetrahydro-4H-pyran-4-ol (1.02 g, 10 mmol), and Ph3P (3.41 g, 13 mmol) in CH2Cl2 (40 mL) at 0° C. was added di t-butyl azodicarboxylate (3.993 g, 13 mmol). It was stirred at room temperature for 2 hour. After solvent was evaporated under reduced pressure, to the residue was added 7 N NH3/MeOH (80 mL) and stirred at room temperature overnight. A solid was precipitated. It was filtered, washed with MeOH, and dried under vacuum to afford 7-methoxy-5-(tetrahydro-2H-pyran-4-yloxy)quinazolin-4(3H)-one as solid (1.091 g, 76%). 1H NMR (300 MHz, DMSO-d6) δ 10.6 (br, 1H), 7.98 (s, 1H), 6.74 (d, 1H), 6.69 (d, 1H), 4.79 (m, 1H), 3.97 (m, 2H), 3.91 (s, 3H), 3.57 (m, 2H), 1.98 (m, 2H), 1.74 (m, 2H); LC-MS (ESI) m/z 277 (M+H)+.
Name
(5-hydroxy-7-methoxy-4-oxoquinazolin-3(4H)-yl)methyl pivalate
Quantity
2.5 g
Type
reactant
Reaction Step One
Quantity
1.02 g
Type
reactant
Reaction Step One
Name
Quantity
3.41 g
Type
reactant
Reaction Step One
Quantity
3.993 g
Type
reactant
Reaction Step One
Quantity
40 mL
Type
solvent
Reaction Step One

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